Cas no 24243-71-8 (Propane-1-sulfonamide (~90%))

• Product Name: Propane-1-sulfonamide (~90%)
• CAS No: 24243-71-8
• MF: C₃H₉NO₂S
• MW: 123.17405962944
• MDL: MFCD03550611
• CID: 252540
• PubChem ID: 3401849
• Update Time: 2025-05-28

Propane-1-sulfonamide (~90%) Chemical and Physical Properties

Names and Identifiers

• Propane-1-sulfonamide
• 1-Propanesulfonamide
• Propane-1-sulphonamide
• 1-(Sulphamoyl)propane
• 1-Propansulfonamid
• AC1MOWFX
• Jsp004839
• n-propanesulphonamide
• Propanesulfonamide
• propanesulphonamide
• propylsulfonamide
• propylsulphonamide
• Propansulfonamid
• n-propylsulfonamide
• DROIHSMGGKKIJT-UHFFFAOYSA-N
• STR06425
• BCP20038
• STL556559
• BBL102753
• 1771AB
• AK113525
• ST51025473
• AMY27802
• SCHEMBL28097
• SY122916
• J-015411
• MFCD03550611
• DTXSID40392158
• Propane-1-sulfonamide (~90%)
• AKOS000146817
• CS-W022937
• 24243-71-8
• C3H9NO2S
• FT-0746133
• ZAA24371
• SB75389
• W12497
• EN300-77788

• MDL： MFCD03550611
• Inchi： 1S/C3H9NO2S/c1-2-3-7(4,5)6/h2-3H2,1H3,(H2,4,5,6)
• InChI Key： DROIHSMGGKKIJT-UHFFFAOYSA-N
• SMILES： S(CCC)(N)(=O)=O

Computed Properties

• Exact Mass: 123.03547
• Monoisotopic Mass: 123.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: -0.2

Experimental Properties

• Density: 1.198
• Melting Point: 51-52
• Boiling Point: 226.7°C at 760 mmHg
• Flash Point: 90.9°C
• Refractive Index: 1.464
• PSA: 60.16
• LogP: 1.46600

Propane-1-sulfonamide (~90%) Security Information

• Signal Word：Warning
• Hazard Statement： H303+H313+H333-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature